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These application notes provide detailed protocols for utilizing NanoBRET and HiBiT assay

technologies to characterize the molecular glue degrader, NVS-VHL720. NVS-VHL720
facilitates the degradation of its neosubstrate, Cysteine Dioxygenase 1 (CDO1), by inducing a

ternary complex with the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2][3] The following

protocols are intended for researchers, scientists, and drug development professionals

investigating the mechanism and efficacy of molecular glue degraders.

Introduction to NVS-VHL720
NVS-VHL720 is a small molecule molecular glue that induces the proteasomal degradation of

CDO1.[1][2][3] Unlike traditional inhibitors, NVS-VHL720 functions by creating a novel protein-

protein interaction surface between VHL and CDO1, leading to the ubiquitination and

subsequent degradation of CDO1.[1][2][3] The NanoBRET and HiBiT assays are powerful tools

to dissect the key steps in this process: ternary complex formation and target protein

degradation.

Data Presentation
The following table summarizes the quantitative data for NVS-VHL720 in inducing the

degradation of CDO1 and its interaction with the VHL-CDO1 complex.
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Parameter Assay Type Value Cell Line Description

absDC₅₀ HiBiT 8 nM HEK293T

The absolute

concentration of

NVS-VHL720

required to

induce 50%

degradation of

CDO1.[4]

Dₘₐₓ HiBiT 98% HEK293T

The maximum

percentage of

CDO1

degradation

observed upon

treatment with

NVS-VHL720.[4]

AC₅₀ TR-FRET 71 nM -

The

concentration of

NVS-VHL720

required to

achieve 50% of

the maximum

recruitment of

CDO1 to VHL.[4]

K_D SPR 72 nM -

The equilibrium

dissociation

constant for the

binary interaction

between NVS-

VHL720 and

VHL.[4]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of NVS-VHL720 and the workflows

for the NanoBRET and HiBiT assays.
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NVS-VHL720 Mediated CDO1 Degradation

VHL E3 Ligase

VHL::NVS-VHL720::CDO1
Ternary Complex

NVS-VHL720 CDO1 (Neosubstrate)

Polyubiquitinated CDO1

Ubiquitination

Ubiquitin

Proteasome

Recognition

Degraded CDO1 Peptides

Degradation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NanoBRET Assay Workflow

Co-transfect cells with
VHL-LgBiT and CDO1-SmBiT

Plate cells in
white-walled assay plates

Treat with NVS-VHL720
(dose-response)

Incubate

Add NanoBRET
reagent

Measure luminescence
(Donor and Acceptor)

Calculate NanoBRET ratio
and determine AC₅₀

 

HiBiT Assay Workflow

Transfect cells with
CDO1-HiBiT construct

Plate cells in
white-walled assay plates

Treat with NVS-VHL720
(dose-response)

Incubate (e.g., 16 hours)

Lyse cells and add
HiBiT detection reagent

Measure luminescence

Calculate % degradation,
DC₅₀, and Dₘₐₓ
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12370099?utm_src=pdf-body-img
https://www.benchchem.com/product/b12370099?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. drughunter.com [drughunter.com]

2. SLAS2022 [eventscribe.net]

3. biorxiv.org [biorxiv.org]

4. NVS-VHL720 | CDO1 degrader | Probechem Biochemicals [probechem.com]

To cite this document: BenchChem. [Application Notes and Protocols for NVS-VHL720 using
NanoBRET and HiBiT Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370099#nanobret-and-hibit-assays-for-nvs-vhl720]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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